Cas no 85092-72-4 (Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate)

• Product Name: Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate
• CAS No: 85092-72-4
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD12068370
• CID: 877694
• PubChem ID: 15565691
• Update Time: 2025-07-29

Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,3-amino-4-cyano-5-methyl-,methylester(9CI)
• methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate
• CS-0172047
• SCHEMBL7979698
• 3-Amino-4-cyano-5-methylthiophene-2-carboxylic acid methyl ester
• Methyl3-amino-4-cyano-5-methylthiophene-2-carboxylate
• 85092-72-4
• MFCD12068370
• AKOS006221146
• AS-31786
• IVHYPGKMCSKNQO-UHFFFAOYSA-N
• methyl 3-amino-4-cyano-5-methyl-thiophene-2-carboxylate
• A915041
• DTXSID00574372
• Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate

• MDL： MFCD12068370
• Inchi： 1S/C8H8N2O2S/c1-4-5(3-9)6(10)7(13-4)8(11)12-2/h10H2,1-2H3
• InChI Key： IVHYPGKMCSKNQO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(C#N)=C1C)N

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate

Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate (CAS No. 85092-72-4): An Overview of Its Properties and Applications

Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate (CAS No. 85092-72-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to by its chemical name, is characterized by its unique structural features, including an amino group, a cyano group, and a methylthiophene moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate is C₁₀H₉N₂O₂S, with a molecular weight of approximately 219.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of thiophene derivatives with appropriate nitriles and carboxylic acid esters. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale research and industrial production.

One of the key areas where Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate has shown promise is in medicinal chemistry. Recent studies have explored its potential as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has highlighted the compound's ability to modulate specific biological pathways, making it a valuable candidate for drug discovery efforts. The presence of the amino and cyano groups provides opportunities for further functionalization, allowing chemists to tailor the molecule for specific therapeutic targets.

In addition to its medicinal applications, Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate has also been investigated for its potential in materials science. The compound's unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Studies have shown that the molecule can be incorporated into polymer matrices to enhance their electrical conductivity and optical properties. This opens up possibilities for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells.

The stability and solubility of Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate are important factors that influence its utility in various applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. Solubility studies have shown that it exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based processes.

To further understand the behavior of Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate, researchers have conducted extensive spectroscopic analyses using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses provide detailed insights into the molecular structure and electronic properties of the compound, which are crucial for optimizing its performance in different applications.

In conclusion, Methyl 3-amino-4-cyano-5-methylthiophene-2-carboxylate (CAS No. 85092-72-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a wide range of opportunities for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.